3-Ethyl-5-formyl-4-methyl-pyrrole-2-carboxylic acid ethyl ester

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: ethyl 3-ethyl-5-formyl-4-methyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C11H15NO3/c1-4-8-7(3)9(6-13)12-10(8)11(14)15-5-2/h6,12H,4-5H2,1-3H3
• InChI Key: OHHHXNYPBVYPPT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC(=C1C)C=O)C(=O)OCC

Description

3-Ethyl-5-formyl-4-methyl-pyrrole-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3-ethyl-4,5-dimethyl-1H-pyrrole-2-carboxylate (Salor-Aldrich) (0.0147 g, 0.077 mmol) in acetic acid (5 mL), THF (4 mL) and water (4 mL) was added ceric ammonium nitrate (0.169 g, 0.31 mmol) and the reaction was stirred at ambient temperature. After 1.5 h, the reaction was poured into water (10 mL) and extracted with CH2Cl2 (3×5 mL). The combined organic layers were washed with saturated NaHCO3, dried over Na2SO4, filtered, and concentrated. The resultant residue was purified by normal phase chromatography. Proton NMR for the product was consistent with the title compound. 1H NMR (500 MHz, CDCl3) δ 9.78 (s, 1H); 4.36 (q, J=7.1 Hz, 2H); 2.76 (q, J=7.6 Hz, 2H); 1.62 (s, 3H); 1.38 (t, J=7.1 Hz, 3H); 1.13 (t, J=7.6 Hz, 3H). HRMS (ES) exact mass calculated for C11H16NO3 (M+H+): 209.1052. Found 209.1050.